Anticholinergic Syndrome

Description

Anticholinergic syndrome is a toxidrome resulting from anticholinergic agent overdose or adverse drug reactions, characterized by peripheral and central nervous system effects. Symptoms include mydriasis, dry mucous membranes, flushed skin, hyperthermia, urinary retention, ileus, tachycardia, and altered mental status ranging from agitation to delirium, hallucinations, and coma. Diagnosis is clinical, often supported by toxicology screening. Management focuses on supportive care, gastric decontamination if indicated, and antidotes like physostigmine for severe central symptoms.